Cas no 64740-40-5 (Benzene, [(4-phenylbutyl)thio]-)

Benzene, [(4-phenylbutyl)thio]- structure
64740-40-5 structure
Product Name:Benzene, [(4-phenylbutyl)thio]-
CAS No:64740-40-5
MF:C16H18S
MW:242.379123210907
CID:1680299
PubChem ID:13170209
Update Time:2025-04-21

Benzene, [(4-phenylbutyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [(4-phenylbutyl)thio]-
    • DTXSID501309725
    • 64740-40-5
    • [(4-Phenylbutyl)thio]benzene
    • Inchi: 1S/C16H18S/c1-3-9-15(10-4-1)11-7-8-14-17-16-12-5-2-6-13-16/h1-6,9-10,12-13H,7-8,11,14H2
    • InChI Key: FVGKIGMVBJZAKJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)CCCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 242.11304
  • Monoisotopic Mass: 242.11292175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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